2-Isobutyl-4,6-dimethyldihydro-4H-1,3,5-dithiazine
2-Isobutyl-4,6-dimethyldihydro-4H-1,3,5-dithiazine
Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine belongs to the class of organic compounds known as 1, 3, 5-dithiazinanes. These are cyclic compounds that contain a dithiazinane ring, which is a saturated heterocycle that consisting of one nitrogen atom, two sulfur atoms at the 1-, 3-, and 5- position, respectively. Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is primarily located in the membrane (predicted from logP). Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is a cocoa, peanut, and roasted tasting compound that can be found in mollusks. This makes dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
101517-87-7
VCID:
VC0010559
InChI:
InChI=1S/C9H19NS2/c1-6(2)5-9-11-7(3)10-8(4)12-9/h6-10H,5H2,1-4H3
SMILES:
CC1NC(SC(S1)CC(C)C)C
Molecular Formula:
C9H19NS2
Molecular Weight:
205.4 g/mol
2-Isobutyl-4,6-dimethyldihydro-4H-1,3,5-dithiazine
CAS No.: 101517-87-7
Main Products
VCID: VC0010559
Molecular Formula: C9H19NS2
Molecular Weight: 205.4 g/mol
| CAS No. | 101517-87-7 |
|---|---|
| Product Name | 2-Isobutyl-4,6-dimethyldihydro-4H-1,3,5-dithiazine |
| Molecular Formula | C9H19NS2 |
| Molecular Weight | 205.4 g/mol |
| IUPAC Name | 4,6-dimethyl-2-(2-methylpropyl)-1,3,5-dithiazinane |
| Standard InChI | InChI=1S/C9H19NS2/c1-6(2)5-9-11-7(3)10-8(4)12-9/h6-10H,5H2,1-4H3 |
| Standard InChIKey | FVPPILNIVWRBNY-UHFFFAOYSA-N |
| SMILES | CC1NC(SC(S1)CC(C)C)C |
| Canonical SMILES | CC1NC(SC(S1)CC(C)C)C |
| Density | 0.961-0.967 |
| Physical Description | Clear to pale yellow liquid; roasted, cocoa, peanut odou |
| Description | Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine belongs to the class of organic compounds known as 1, 3, 5-dithiazinanes. These are cyclic compounds that contain a dithiazinane ring, which is a saturated heterocycle that consisting of one nitrogen atom, two sulfur atoms at the 1-, 3-, and 5- position, respectively. Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is primarily located in the membrane (predicted from logP). Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is a cocoa, peanut, and roasted tasting compound that can be found in mollusks. This makes dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine a potential biomarker for the consumption of this food product. |
| Solubility | Soluble in propylene glycol, triacetin Miscible at room temperature (in ethanol) |
| PubChem Compound | 529056 |
| Last Modified | Nov 11 2021 |
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